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Compound of Interest

Compound Name: 2-Acetamido-6-methylpyridine

Cat. No.: B189426

An In-Depth Technical Guide to 2-Acetamido-6-methylpyridine

This technical guide provides comprehensive information on the chemical properties, synthesis,
and potential applications of 2-Acetamido-6-methylpyridine, tailored for researchers,
scientists, and professionals in drug development.

Core Compound Data

2-Acetamido-6-methylpyridine, also known as N-(6-methylpyridin-2-yl)acetamide, is a
heterocyclic compound of interest in medicinal chemistry and pharmaceutical development. It
serves as a key intermediate in the synthesis of more complex molecules.

Quantitative Data Summary

The key physicochemical properties of 2-Acetamido-6-methylpyridine are summarized in the
table below for easy reference.
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Property Value Citations

Molecular Formula CsH10N20 [L1121[31[4115]

Molecular Weight 150.18 g/mol [1112][3][5]

CAS Number 5327-33-3 [L1[21[31[5]
White to off-white crystalline

Appearance [1]
powder

Melting Point 87.0t091.0 °C [1]

Boiling Point 321.6 £22.0 °C at 760 mmHg [1]
N-(6-methylpyridin-2-

IUPAC Name ( .y by [2][3]
yl)acetamide
6-Acetamido-2-picoline, 2-

Synonyms [31[5]

Acetamido-6-picoline

Experimental Protocols

While specific research articles detailing the synthesis of 2-Acetamido-6-methylpyridine are

not prevalent, a standard and chemically sound method involves the acetylation of its

precursor, 2-amino-6-methylpyridine.

Synthesis of 2-Acetamido-6-methylpyridine via

Acetylation

This protocol describes a general procedure for the N-acetylation of 2-amino-6-methylpyridine

using acetic anhydride.

Materials:

e 2-amino-6-methylpyridine

e Acetic anhydride

o Pyridine (as a catalyst and solvent)
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» Diethyl ether or ice-cold water

o Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer)
e Heating mantle and cooling bath

Procedure:

e Reaction Setup: In a clean, dry round-bottom flask, dissolve 1.0 equivalent of 2-amino-6-
methylpyridine in an appropriate amount of pyridine.

o Addition of Acetylating Agent: While stirring the solution at room temperature, slowly add 1.1
to 1.5 equivalents of acetic anhydride dropwise. An exothermic reaction may be observed.

» Reaction Progression: After the addition is complete, heat the mixture at a moderate
temperature (e.g., 50-70 °C) for 1-3 hours to ensure the reaction goes to completion. The
progress can be monitored using Thin Layer Chromatography (TLC).

o Work-up and Isolation: Once the reaction is complete, cool the mixture to room temperature.
The product can be precipitated by slowly pouring the reaction mixture into a beaker of ice-
cold water or by adding diethyl ether.

 Purification: Collect the resulting solid precipitate by vacuum filtration. Wash the solid with
cold water to remove any remaining pyridine and acetic acid. The crude product can be
further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to
yield pure 2-Acetamido-6-methylpyridine.

e Characterization: Confirm the identity and purity of the final product using analytical
techniques such as NMR spectroscopy, mass spectrometry, and melting point determination.
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Experimental Workflow: Synthesis of 2-Acetamido-6-methylpyridine
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Workflow for the synthesis of 2-Acetamido-6-methylipyridine.
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Potential Applications in Drug Development

Pyridine derivatives are a significant class of compounds in medicinal chemistry, known for a
wide range of biological activities including anticancer, antibacterial, and anti-inflammatory
properties[6]. 2-Acetamido-6-methylpyridine serves as a valuable building block in this field.

The structure of 2-Acetamido-6-methylpyridine, featuring a modifiable acetamido group and
a pyridine ring, makes it a versatile scaffold for synthesizing novel pharmaceutical agents. It is
cited as an important intermediate for pharmaceuticals, particularly those targeting neurological
conditions[7]. The development of metal complexes, such as with copper, using derivatives of
its precursor (2-amino-6-methylpyridine) has been explored to enhance antibacterial activity,
showcasing a potential pathway for new drug discovery|[8].
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Conceptual Role in Drug Discovery
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The role of 2-Acetamido-6-methylpyridine in a drug discovery workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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